Cas no 951889-26-2 (5-4-(N,N-Diethylamino)phenyl-5-oxovaleric acid)

• Product Name: 5-4-(N,N-Diethylamino)phenyl-5-oxovaleric acid
• CAS No: 951889-26-2
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 4722370
• Update Time: 2025-10-25

5-4-(N,N-Diethylamino)phenyl-5-oxovaleric acid Chemical and Physical Properties

Names and Identifiers

• 5-[4-(N,N-Diethylamino)phenyl]-5-oxovaleric acid
• 5-(4-(Diethylamino)phenyl)-5-oxopentanoic acid
• 7201c
• 5-4-(N,N-Diethylamino)phenyl-5-oxovaleric acid

• Inchi： 1S/C15H21NO3/c1-3-16(4-2)13-10-8-12(9-11-13)14(17)6-5-7-15(18)19/h8-11H,3-7H2,1-2H3,(H,18,19)
• InChI Key： HYYKJJUUPBNXPB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)N(CC)CC)CCCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 292
• Topological Polar Surface Area: 57.6

Additional information on 5-4-(N,N-Diethylamino)phenyl-5-oxovaleric acid

5-4-(N,N-Diethylamino)phenyl-5-oxovaleric Acid: A Comprehensive Overview

The compound with CAS No. 951889-26-2, commonly referred to as 5-4-(N,N-Diethylamino)phenyl-5-oxovaleric acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a phenyl ring substituted with an N,N-diethylamino group at the 4-position, connected to a 5-oxovaleric acid moiety. This combination of functional groups imparts the compound with interesting chemical and biological properties.

Recent studies have highlighted the importance of 5-4-(N,N-Diethylamino)phenyl-5-oxovaleric acid in the context of medicinal chemistry. Researchers have explored its role as a potential lead compound for the development of new therapeutic agents. The presence of the diethylamino group introduces lipophilicity, which enhances the compound's ability to cross biological membranes, making it a promising candidate for drug delivery systems.

One of the key areas of research involving this compound is its interaction with biological targets. Studies have demonstrated that 5-4-(N,N-Diethylamino)phenyl-5-oxovaleric acid exhibits moderate activity against certain enzymes and receptors, suggesting its potential as a modulator in various disease states. For instance, preliminary assays indicate that the compound may influence pathways related to inflammation and oxidative stress, which are implicated in conditions such as neurodegenerative diseases and cardiovascular disorders.

The synthesis of 5-4-(N,N-Diethylamino)phenyl-5-oxovaleric acid involves a multi-step process that combines aromatic substitution and oxidation reactions. The use of advanced synthetic techniques has enabled chemists to optimize the production process, ensuring high yields and purity levels. This has facilitated further research into the compound's properties and applications.

In terms of pharmacokinetics, 5-4-(N,N-Diethylamino)phenyl-5-oxovaleric acid has shown favorable absorption profiles in preclinical models. Its ability to permeate cellular membranes efficiently suggests that it could be effectively utilized in targeted drug delivery systems. However, further studies are required to fully understand its pharmacokinetic behavior in humans.

The structural versatility of 5-4-(N,N-Diethylamino)phenyl-5-oxovaleric acid also makes it a valuable tool in combinatorial chemistry. By modifying the substituents on the phenyl ring or altering the length of the valeric acid chain, researchers can generate a library of related compounds for screening purposes. This approach has already yielded several analogs with enhanced biological activities, underscoring the compound's potential as a scaffold for drug discovery.

Another intriguing aspect of this compound is its role in bioconjugation reactions. The carboxylic acid group present in the valeric acid moiety can be readily activated for coupling with other biomolecules, such as peptides or proteins. This property opens up possibilities for its use in bioconjugate therapy, where it could serve as a linker or carrier molecule.

Recent advancements in computational chemistry have also contributed to our understanding of 5-4-(N,N-Diethylamino)phenyl-5-oxovaleric acid's behavior at molecular levels. Molecular docking studies have provided insights into how the compound interacts with specific protein targets, revealing potential binding motifs that could guide future drug design efforts.

In conclusion, 5-4-(N,N-Diethylamino)phenyl-5 oxovaleric acid (CAS No. 951889 26 2) stands out as a molecule with significant potential in various areas of chemical and pharmaceutical research. Its unique structure, combined with promising biological activity profiles, positions it as a valuable asset in the quest for novel therapeutic agents. As research continues to unfold, this compound is likely to play an increasingly important role in advancing medical science.